![molecular formula C12H12ClNO3 B2472408 Methyl 3-(2-chlorophenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylate CAS No. 855310-62-2](/img/structure/B2472408.png)
Methyl 3-(2-chlorophenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylate
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Overview
Description
Methyl 3-(2-chlorophenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
Antibacterial Activity
Quinazolines and quinazolinones exhibit potent antibacterial properties. Researchers have investigated various substituted quinazolines and quinazolinones for their ability to combat bacterial strains. These compounds could serve as novel antibiotics to address drug-resistant bacteria .
Anticancer Potential
Some quinazoline derivatives have been approved as drugs for cancer treatment. For instance, erlotinib and gefitinib are used to treat lung and pancreatic cancers. Methyl 3-(2-chlorophenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylate may also possess anticancer properties, although further studies are needed to explore its efficacy .
Anti-Inflammatory Effects
Quinazolines and quinazolinones have demonstrated anti-inflammatory activity. These compounds could potentially modulate inflammatory pathways, making them relevant targets for drug development in inflammatory diseases .
Anticonvulsant Properties
Certain quinazolinone derivatives exhibit anticonvulsant effects. Investigating the potential of Methyl 3-(2-chlorophenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylate in this context could provide valuable insights for epilepsy management .
Antifungal Activity
Quinazolines and quinazolinones have been explored as antifungal agents. Understanding the antifungal potential of this compound may contribute to the development of new antifungal drugs .
Structure-Activity Relationship (SAR) Studies
Researchers have investigated the SAR of various quinazolinone derivatives. By understanding how structural modifications impact biological activity, medicinal chemists can design more effective molecules .
Privileged Scaffold in Medicinal Chemistry
Methyl 3-(2-chlorophenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylate belongs to a privileged class of nitrogen-containing heterocyclic scaffolds. These scaffolds offer a broad spectrum of pharmacological activities, including antitubercular and antiviral effects .
Other Potential Applications
While the above fields are well-studied, there may be additional applications for this compound. Further research could uncover novel uses, such as antioxidant properties or other therapeutic effects .
Safety and Hazards
properties
IUPAC Name |
methyl 3-(2-chlorophenyl)-5-methyl-4H-1,2-oxazole-5-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12ClNO3/c1-12(11(15)16-2)7-10(14-17-12)8-5-3-4-6-9(8)13/h3-6H,7H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NFBCFHIGCXHDLU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(=NO1)C2=CC=CC=C2Cl)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-(2-chlorophenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylate |
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